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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

disposal of 4-Ethylbenzaldehyde (CAS No. 4748-78-1). The information herein is intended for

professionals in research, scientific, and drug development fields to ensure safe laboratory

practices and mitigate potential hazards associated with this compound.

Chemical and Physical Properties
4-Ethylbenzaldehyde is a combustible liquid that is harmful if swallowed.[1][2][3] It is important

to be aware of its physical and chemical properties to handle it safely.
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Property Value Source

Molecular Formula C9H10O [2]

Molecular Weight 134.18 g/mol [2]

Physical State Liquid [2]

Boiling Point 221 °C (430 °F) [1][2]

Flash Point 92 °C (198 °F) [2][4]

Specific Gravity 0.980 - 1.000 @ 25 °C [4]

Refractive Index 1.538 - 1.542 @ 20 °C [4]

Solubility
Not miscible or difficult to mix

in water. Soluble in alcohol.
[2]

Toxicological Data
The primary hazards associated with 4-Ethylbenzaldehyde are acute oral toxicity and its

combustible nature.[1][3] To the best of current knowledge, its chemical, physical, and

toxicological properties have not been exhaustively investigated.[1]

Endpoint Value Species Method Source

Acute Oral

Toxicity (LD50)
1900 mg/kg Rat (males) Not specified [2]

Toxicity to Fish

(LC50)
23.49 mg/l - 96 h

Danio rerio

(zebra fish)

OECD Test

Guideline 203
[1]

Genotoxicity (in

vitro)
Negative Human cells

BlueScreen

Assay
[5]

Skin contact may lead to inflammation characterized by itching, scaling, reddening, or

blistering.[2] Eye contact can cause redness, pain, or severe eye damage.[2] Inhalation may

result in irritation of the lungs and respiratory system.[2]
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Fire and Explosion Hazards
4-Ethylbenzaldehyde is a combustible liquid.[1][3]

Hazard Details Source

Flash Point 92 °C (198 °F) [2][4]

Suitable Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.[2] For this

substance, no limitations on

extinguishing agents are given.

[1]

Specific Hazards

During a fire, irritating and

highly toxic gases such as

carbon monoxide (CO) and

carbon dioxide (CO2) may be

generated by thermal

decomposition or combustion.

[2][3] Containers may explode

when heated.[3]

Firefighting Precautions

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.[2][3]

Remove containers from the

danger zone and cool them

with water.[1] Prevent fire

extinguishing water from

contaminating surface water or

groundwater systems.[1]

Experimental Protocols
OECD Test Guideline 203: Fish, Acute Toxicity Test
This test is designed to assess the acute toxicity of a substance to fish.[1][2]
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Methodology: Fish are exposed to the test substance for a 96-hour period under either static or

semi-static conditions.[1] Mortalities are recorded at 24, 48, 72, and 96 hours to determine the

concentration that is lethal to 50% of the test organisms (LC50).[1] The test typically includes a

range-finding phase with at least five concentrations and a control group.[1] For 4-
Ethylbenzaldehyde, the LC50 in Zebra fish (Danio rerio) was determined to be 23.49 mg/l

after 96 hours.[1]

BlueScreen Assay for Genotoxicity
The BlueScreen assay is a high-throughput in vitro test to assess the genotoxic potential of a

substance.[5][6]

Methodology: The assay utilizes a genetically modified human cell line (derived from TK6 cells)

that contains a reporter system linked to the GADD45a gene, which is involved in the cellular

response to DNA damage.[4][7] If the test substance is genotoxic, it will induce the expression

of the GADD45a gene, leading to the production of a luciferase enzyme.[4][6] The amount of

light produced upon addition of a substrate is proportional to the genotoxic potential of the

substance.[6] 4-Ethylbenzaldehyde was found to be negative for both cytotoxicity and

genotoxicity in this assay, with and without metabolic activation.[5]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure safety.

General Handling Workflow
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Preparation

Handling

Post-Handling

Read Safety Data Sheet (SDS)

Don Appropriate PPE

Proceed

Work in a well-ventilated area

Proceed

Avoid contact with skin, eyes, and clothing

Maintain

Do not eat, drink, or smoke

Maintain

Keep away from heat and ignition sources

Maintain

Wash hands thoroughly

Complete

Store in a tightly closed container

Then

Dispose of waste according to regulations

Finally

Click to download full resolution via product page

Caption: General workflow for handling 4-Ethylbenzaldehyde.

Personal Protective Equipment (PPE)
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Protection Type Recommendation Source

Eye/Face Protection

Wear chemical splash-

resistant safety glasses or

goggles with side protection. A

face shield may be appropriate

in some workplaces.

[2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[3][6]

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary.

[6]

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Procedure Source

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

POISON CENTER or doctor

immediately.

[2]

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[2]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse. Obtain medical aid.

[2]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Remove contact

lenses if present and easy to

do. Obtain medical aid.

[2]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away. Ensure adequate ventilation and remove all sources of ignition.[2]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[2]

Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Absorb the

spill with inert material (e.g., sand, earth, vermiculite) and place it into a suitable, closed
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container for disposal.[2]

Storage and Disposal
Proper storage is essential to maintain the stability of 4-Ethylbenzaldehyde and prevent

hazardous situations.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[2][3] Keep away from sources of ignition.[2][3] The substance is air-

sensitive, so storage under an inert atmosphere is recommended.[3]

Storage Decision Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.benchchem.com/product/b1584596?utm_src=pdf-body
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Storage Assessment

Is container tightly closed?

Tightly close the container

No

Is storage area cool and dry?

Yes

Move to a cool, dry area

No

Is area well-ventilated?

Yes

Improve ventilation

No

Are incompatible substances separate?

Yes

Separate from strong oxidizing agents, bases, and reducing agents

No

Are ignition sources removed?

Yes

Remove all nearby ignition sources

No

Is air sensitivity a concern?

Yes

Store under an inert atmosphere

Yes

Storage Conditions Met

No

Click to download full resolution via product page

Caption: Decision diagram for the safe storage of 4-Ethylbenzaldehyde.

Incompatible Materials
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Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[3]

Disposal
Dispose of this material and its container in accordance with local, regional, national, and

international regulations.[2] It is recommended to contact a licensed professional waste

disposal service.[8] Do not dispose of the unused product in drains or the environment.[2]

Contaminated packaging should be disposed of as the unused product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

